Cas no 13053-89-9 (Benzamide, N-2-pyrimidinyl-)

Benzamide, N-2-pyrimidinyl- structure
Benzamide, N-2-pyrimidinyl- structure
Product Name:Benzamide, N-2-pyrimidinyl-
CAS No:13053-89-9
MF:C11H9N3O
MW:199.208661794662
CID:1226006
PubChem ID:638481
Update Time:2025-04-20

Benzamide, N-2-pyrimidinyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-2-pyrimidinyl-
    • N-2-Pyrimidinylbenzamide
    • 13053-89-9
    • SCHEMBL997872
    • CHEMBL5181515
    • pyrimidine, 2-benzamido-
    • AKOS003857832
    • N-pyrimidin-2-ylbenzamide
    • N-(PYRIMIDIN-2-YL)BENZAMIDE
    • InChI=1/C11H9N3O/c15-10(9-5-2-1-3-6-9)14-11-12-7-4-8-13-11/h1-8H,(H,12,13,14,15
    • DTXSID70348567
    • HS-3731
    • 2-benzamido-pyrimidine
    • Inchi: 1S/C11H9N3O/c15-10(9-5-2-1-3-6-9)14-11-12-7-4-8-13-11/h1-8H,(H,12,13,14,15)
    • InChI Key: QBRCMHSAOZCHQH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1N=CC=CN=1

Computed Properties

  • Exact Mass: 199.07467
  • Monoisotopic Mass: 199.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 54.88
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